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Compound of Interest

Compound Name: 1-Ethylcyclopentanol

Cat. No.: B074463

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and reactivity of 1-Ethylcyclopentanol, a ke

development activities in the pharmaceutical and chemical industries.

Chemical Identity and Structure
1-Ethylcyclopentanol is a tertiary alcohol with a cyclopentane ring. The hydroxyl group and an ethyl group are attached to the same carbon atom of 

Identifier Value

IUPAC Name 1-ethylcyclopentan-1-ol[1]

CAS Number 1462-96-0[1]

Molecular Formula C₇H₁₄O[1]

SMILES CCC1(CCCC1)O[1]

InChI InChI=1S/C7H14O/c1-2-7(

InChIKey LPCWIFPJLFCXRS-UHFF

digraph "1-Ethylcyclopentanol_Identifiers" {

graph [fontname="Arial", fontsize=12, labelloc="t", label="Logical Relationship of 1-Ethylcyclopentanol Identi

node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124", colo

edge [fontname="Arial", fontsize=9, color="#5F6368"];

"1-Ethylcyclopentanol" [fillcolor="#4285F4", fontcolor="#FFFFFF"];

"IUPAC Name" [label="1-ethylcyclopentan-1-ol"];

"CAS Number" [label="1462-96-0"];

"Molecular Formula" [label="C₇H₁₄O"];

"SMILES" [label="CCC1(CCCC1)O"];

"InChI" [label="InChI=1S/C7H14O/c1-2-7(8)5-3-4-6-7/h8H,2-6H2,1H3"];

"InChIKey" [label="LPCWIFPJLFCXRS-UHFFFAOYSA-N"];

"1-Ethylcyclopentanol" -> "IUPAC Name" [label="is named"];

"1-Ethylcyclopentanol" -> "CAS Number" [label="is registered as"];

"1-Ethylcyclopentanol" -> "Molecular Formula" [label="has formula"];

"Molecular Formula" -> "SMILES" [label="represented by"];

"Molecular Formula" -> "InChI" [label="represented by"];

"InChI" -> "InChIKey" [label="hashed to"];

}
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Logical Relationship of Identifiers

Physicochemical Properties
1-Ethylcyclopentanol is a colorless to light yellow liquid.[2][3] A summary of its key physicochemical properties is provided in the table below.

Property Value

Molecular Weight 114.19 g/mol [1][2]

Density 0.909 g/mL at 25 °C[2][3]

Boiling Point 153-154 °C[2][3]

Melting Point -10 °C[2]

Flash Point 49 °C (120.9 °F)[2][4]

Refractive Index n20/D 1.454[4]

Solubility Moderately soluble in wate

Synthesis
A common and efficient method for the synthesis of 1-Ethylcyclopentanol is the Grignard reaction between cyclopentanone and an ethyl magnesium

Experimental Protocol: Grignard Synthesis of 1-Ethylcyclopentanol
This protocol is based on a literature procedure.[6]

Materials:

Magnesium turnings

Bromoethane

Cyclopentanone

Tetrahydrofuran (THF), anhydrous

Concentrated Hydrochloric Acid (HCl)

n-Hexane

Ice

Equipment:

Three-neck round-bottom flask equipped with a dropping funnel, condenser, and mechanical stirrer

Heating mantle

Ice bath

Separatory funnel

Rotary evaporator

Procedure:
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Grignard Reagent Preparation: In a three-neck flask under a nitrogen atmosphere, add magnesium turnings to anhydrous THF. Slowly add a solutio

a gentle reflux by controlling the addition rate of the bromoethane solution. After the addition is complete, continue to stir the mixture at reflux for an

Reaction with Cyclopentanone: Cool the Grignard reagent solution to 0-5 °C using an ice bath. Slowly add a solution of cyclopentanone in anhydro

stir the reaction mixture for an additional hour at this temperature.

Quenching and Work-up: Pour the reaction mixture into a beaker containing a stirred mixture of ice and water. Slowly add concentrated hydrochlori

Extraction and Purification: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with n-hexane. Combine the orga

Remove the solvent using a rotary evaporator to obtain the crude product.

Distillation: Purify the crude 1-Ethylcyclopentanol by vacuum distillation.

Grignard Synthesis of 1-Ethylcyclopenta
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React with Cyclopentanone
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Click to download full resolution via product p

Synthesis Experimental Workflow

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and confirmation of 1-Ethylcyclopentanol.

¹H NMR: Data available in public databases such as PubChem.[1]

¹³C NMR: Data available in public databases such as PubChem.[1]

IR Spectroscopy: The infrared spectrum will show a characteristic broad absorption band for the O-H stretch of the alcohol group. Data is available 

Mass Spectrometry: The mass spectrum of 1-Ethylcyclopentanol is available on the NIST WebBook and in PubChem.[1][8]

Reactivity
As a tertiary alcohol, 1-Ethylcyclopentanol exhibits characteristic reactivity.
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Oxidation: Tertiary alcohols are generally resistant to oxidation under mild conditions because the carbon atom bearing the hydroxyl group does no

carbon-carbon bonds.

Dehydration: Acid-catalyzed dehydration of 1-Ethylcyclopentanol will lead to the formation of alkenes, primarily 1-ethylcyclopent-1-ene, following 

carbocation intermediate.[10][11]

Substitution Reactions: Tertiary alcohols can undergo Sₙ1 substitution reactions with hydrogen halides.[10] The hydroxyl group is first protonated to

then attacked by the halide nucleophile.

Key Reactivity Pathways of 1-Ethylcyclope
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and

industry.
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